Cas no 53266-48-1 (Benzenepropanoic acid,2-carboxy-b-oxo-)
53266-48-1 structure
Product Name:Benzenepropanoic acid,2-carboxy-b-oxo-
CAS No:53266-48-1
MF:C10H6O5
MW:206.151643276215
CID:374175
PubChem ID:6947432
Update Time:2025-04-19
Benzenepropanoic acid,2-carboxy-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,2-carboxy-b-oxo-
- 2-(2-carboxylatoacetyl)benzoate
- 53266-48-1
- DTXSID60426181
-
- Inchi： 1S/C10H8O5/c11-8(5-9(12)13)6-3-1-2-4-7(6)10(14)15/h1-4H,5H2,(H,12,13)(H,14,15)/p-2
- InChI Key： UFTYDYPGWHGYKH-UHFFFAOYSA-L
- SMILES： O=C(CC(=O)[O-])C1C=CC=CC=1C(=O)[O-]
Computed Properties
- Exact Mass: 206.02148
- Monoisotopic Mass: 206.02152329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 97.3Ų
Experimental Properties
- PSA: 97.33
Benzenepropanoic acid,2-carboxy-b-oxo- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
53266-48-1 (Benzenepropanoic acid,2-carboxy-b-oxo-) Related Products
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